N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)cyclobutanecarboxamide

• IUPAC Name: N-[2-[4-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]cyclobutanecarboxamide
• InChI: InChI=1S/C15H16N6O2S/c22-14(10-2-1-3-10)16-5-6-21-8-12(18-20-21)15-17-13(19-23-15)11-4-7-24-9-11/h4,7-10H,1-3,5-6H2,(H,16,22)
• InChI Key: VSRRCMJDJQMWNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)NCCN2C=C(N=N2)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C15H16N6O2S
• Molecular Weight: 344.4 g/mol

Description

N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C15H16N6O2S and its molecular weight is 344.39. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Microwave-assisted synthesis techniques have been employed to create hybrid molecules that contain various bioactive moieties, such as 1,3-oxazol(idin)e, 5-thioxo-1,2,4-triazole, and 1,3,4-thiadiazole. These molecules have been evaluated for their antimicrobial, antilipase, and antiurease activities, with some showing moderate to good antimicrobial activity against tested microorganisms. This approach highlights the potential for creating compounds with specific biological activities through targeted synthesis methods (Başoğlu et al., 2013).

Antimicrobial Screening of Thiazole Substituted Derivatives

New thiazole substituted 1,3,4-oxadiazole derivatives have been synthesized and screened for antimicrobial activity. The process involves reacting different thioamides with ethyl 4-chloro-3-oxobutanoate to eventually form compounds that were found to have good antibacterial and antifungal activity. This indicates the potential of such compounds in the development of new antimicrobial agents (Kokate & Patil, 2021).

Anticancer Evaluation of N-substituted Benzamides

A series of substituted N-substituted benzamides were designed, synthesized, and evaluated for their anticancer activity against several cancer cell lines. This study demonstrates the potential of such compounds in the search for new anticancer agents, with some derivatives showing higher anticancer activities than the reference drug used in the study (Ravinaik et al., 2021).